
Personal protective equipment for handling TG2-
179-1

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: TG2-179-1

Cat. No.: B14085983 Get Quote

Essential Safety and Handling Guide for TG2-179-1
This guide provides immediate and essential safety, operational, and disposal information for

researchers, scientists, and drug development professionals handling TG2-179-1. Adherence

to these procedures is critical for ensuring laboratory safety and experimental integrity.

Chemical Profile and Hazards:

TG2-179-1 is identified as a potent inhibitor of BRCA1-associated protein 1 (BAP1) and is

utilized in cancer research, particularly for colon cancer studies.[1][2][3][4][5] It functions by

covalently binding to the active site of BAP1, which can induce cytotoxic activity and apoptosis

in cancer cells.[2][3][4][5] While specific hazard classifications are detailed in the Safety Data

Sheet (SDS), compounds with cytotoxic properties warrant careful handling to avoid exposure.

Property Information Source

CAS Number 1135023-19-6 [1][2]

Molecular Formula C22H14ClFN4O2S2 [1][2]

Appearance Solid [1]

Storage Store at -20°C [1]

Stability ≥ 4 years at -20°C [1]
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the "last line of defense" against chemical exposure in the

laboratory.[6] The minimum required PPE for handling TG2-179-1 includes:

PPE Category Specific Requirements Rationale

Body Protection Flame-resistant lab coat.
Protects skin and clothing from

splashes and spills.[7][8]

Eye and Face Protection

ANSI Z87.1-compliant safety

glasses with side shields. A

face shield should be worn

over safety glasses or goggles

when there is a significant

splash hazard.

Protects against chemical

splashes, dust, and flying

debris.[7][8][9]

Hand Protection

Chemically resistant gloves

(e.g., nitrile). For chemicals of

unknown toxicity, consider

double-gloving with a flexible

laminate glove underneath a

heavy-duty outer glove.

Prevents skin contact and

absorption.[7][8] Always

consult the glove

manufacturer's compatibility

chart for specific chemicals.[6]

Foot Protection Closed-toe shoes.
Protects feet from spills and

falling objects.[7][8]

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood. If

ventilation is inadequate, a

respirator (e.g., N95 or higher)

may be necessary.

Minimizes inhalation of the

compound, especially when

handling the solid powder.[8]

A hazard assessment of the specific laboratory operations is necessary to determine if

additional PPE is required.[10]

Operational and Disposal Plans
Step-by-Step Handling Protocol:
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Preparation: Before handling, thoroughly review the Safety Data Sheet for TG2-179-1.

Ensure all necessary PPE is available and in good condition. Designate a specific area for

handling, preferably within a chemical fume hood.

Weighing: To minimize inhalation of the solid compound, handle it in a fume hood or a

ventilated balance enclosure.

Solution Preparation: TG2-179-1 is soluble in DMF (2 mg/ml), Ethanol (2 mg/ml), and DMSO

(1 mg/ml).[1] When dissolving, add the solvent slowly to the solid. Ultrasonic and warming

may be needed for DMF.[4]

Experimentation: Conduct all experimental procedures involving TG2-179-1 within a fume

hood to contain any potential aerosols or vapors.

Post-Handling: After handling, decontaminate all surfaces and non-disposable equipment.

Remove and dispose of PPE as hazardous waste. Wash hands thoroughly with soap and

water.

Spill Management:

In case of a spill, evacuate the area if necessary. Wearing full PPE, contain the spill with

absorbent materials. For solid spills, carefully sweep or scoop the material to avoid creating

dust.[11] Place all contaminated materials into a sealed and labeled hazardous waste

container.

Disposal Plan:

All waste contaminated with TG2-179-1 must be treated as hazardous chemical waste.[11][12]

Waste Segregation:

Solid Waste: Dispose of all contaminated disposable items (e.g., gloves, pipette tips,

weigh boats) in a designated, clearly labeled hazardous waste container.[11]

Liquid Waste: Collect all solutions containing TG2-179-1 in a separate, sealed, and

labeled hazardous waste container.[11][12] Do not mix with other waste streams.[12]
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Container Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and

include the full chemical name "TG2-179-1".[12]

Storage: Store hazardous waste containers in a designated, secure area.

Final Disposal: Arrange for pickup and disposal by a certified hazardous waste disposal

company through your institution's Environmental Health and Safety (EHS) department.[12]

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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